Cas no 1220886-29-2 (Methyl 4-bromo-5-fluoro-2-nitrobenzoate)

• Product Name: Methyl 4-bromo-5-fluoro-2-nitrobenzoate
• CAS No: 1220886-29-2
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• MDL: MFCD21606583
• CID: 1028684
• PubChem ID: 67473451
• Update Time: 2025-04-20

Methyl 4-bromo-5-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-fluoro-2-nitrobenzoate
• 3-Bromo-2-fluoro-6-nitro-benzoic acid methyl ester
• 4-Bromo-5-fluoro-2-nitro-benzoic acid methyl ester
• HPMNCYDJGIMYKN-UHFFFAOYSA-N
• CL8563
• AK137460
• AB0087448
• ST24047903
• Benzoic acid, 4-bromo-5-fluoro-2-nitro-, methyl ester

• MDL： MFCD21606583
• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)4-2-6(10)5(9)3-7(4)11(13)14/h2-3H,1H3
• InChI Key： HPMNCYDJGIMYKN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 276.93900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Topological Polar Surface Area: 72.1

Experimental Properties

• PSA: 72.12000
• LogP: 2.80620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives